![molecular formula C18H22N2O4 B4267786 N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide](/img/structure/B4267786.png)
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide
Overview
Description
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide, also known as DPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DPI is a selective inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide involves the inhibition of PKC activity by binding to the ATP-binding site of the enzyme. PKC requires ATP to phosphorylate its substrates, and the binding of this compound to the ATP-binding site prevents the binding of ATP and subsequent phosphorylation of substrates. This leads to the inhibition of downstream signaling pathways that are regulated by PKC.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. In vivo studies have shown that this compound has anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes. This compound has also been shown to have neuroprotective effects by inhibiting the activation of PKC in the brain.
Advantages and Limitations for Lab Experiments
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide is a potent and selective inhibitor of PKC, and its use has several advantages in lab experiments. This compound can be used to study the role of PKC in various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound is also useful in studying the downstream signaling pathways that are regulated by PKC. However, this compound has some limitations in lab experiments. This compound is not a specific inhibitor of PKC, and it can also inhibit other kinases that share structural similarities with PKC. This compound can also have off-target effects, and its use should be carefully monitored to avoid false-positive results.
Future Directions
There are several future directions for research on N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide. One area of research is the development of more potent and selective inhibitors of PKC. Another area of research is the identification of downstream signaling pathways that are regulated by PKC and the development of drugs that target these pathways. This compound can also be used to study the role of PKC in various diseases, including cancer, diabetes, and cardiovascular diseases. Overall, this compound has significant potential for scientific research, and its use can help to elucidate the role of PKC in various cellular processes and diseases.
Scientific Research Applications
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-2-(4-methylphenoxy)propanamide has been extensively used in scientific research to study the role of PKC in various cellular processes. PKC is a family of serine/threonine kinases that regulate diverse cellular functions, including cell proliferation, differentiation, and apoptosis. Dysregulation of PKC has been implicated in various diseases, including cancer, diabetes, and cardiovascular diseases. This compound is a potent and selective inhibitor of PKC, and its use has helped researchers to elucidate the role of PKC in these diseases.
properties
IUPAC Name |
N-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-2-(4-methylphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4/c1-11-7-9-13(10-8-11)24-12(2)16(21)19-20-17(22)14-5-3-4-6-15(14)18(20)23/h7-10,12,14-15H,3-6H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIJPXSCIVDPSBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(C)C(=O)NN2C(=O)C3CCCCC3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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